2-bromo-1-(bromodifluoromethyl)-1H-imidazole
Overview
Description
2-Bromo-1-(bromodifluoromethyl)-1H-imidazole (2-Br-1-BrF-1H-imidazole) is a heterocyclic compound and an important intermediate in the synthesis of organic compounds. It is also a useful reagent for the synthesis of various organic compounds, such as amines and imines. In addition, it can be employed as a building block for the preparation of heterocyclic compounds, such as imidazole derivatives. 2-Br-1-BrF-1H-imidazole is a useful synthetic reagent due to its high reactivity and selectivity.
Mechanism of Action
2-Br-1-BrF-1H-imidazole is a highly reactive compound, which can react with various organic compounds to form new compounds. The reaction of 2-Br-1-BrF-1H-imidazole with other compounds is mainly governed by the following mechanisms: nucleophilic substitution, nucleophilic addition, and electrophilic substitution.
Biochemical and Physiological Effects
2-Br-1-BrF-1H-imidazole is a highly reactive compound, and its biochemical and physiological effects are largely unknown. However, some studies have suggested that it may have potential applications in the development of drugs for the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
2-Br-1-BrF-1H-imidazole is a highly reactive compound, and it is a useful reagent for the synthesis of various organic compounds. Its advantages include its high reactivity and selectivity, as well as its low cost and easy availability. However, it has some limitations, such as its toxicity and the fact that it is a highly reactive compound and can cause unwanted side reactions.
Future Directions
The future of 2-Br-1-BrF-1H-imidazole is promising. Some potential future directions for research include the development of new synthetic methods for its synthesis, the development of new applications for its use in scientific research, and the study of its biochemical and physiological effects. Additionally, further research is needed to explore its potential applications in drug development and its potential use as a catalyst in organic synthesis.
Synthesis Methods
2-Br-1-BrF-1H-imidazole can be synthesized by various methods, including the reaction of 2-bromoimidazole with bromodifluoromethane, the reaction of 2-bromoimidazole with bromoform, and the reaction of 2-bromoimidazole with bromotrifluoromethane.
Scientific Research Applications
2-Br-1-BrF-1H-imidazole has been used in a wide range of scientific research applications. It has been used as a reagent for the synthesis of heterocyclic compounds, such as imidazole derivatives, and for the synthesis of amines and imines. In addition, it has been used as a catalyst in the synthesis of organic compounds. It has also been used in the synthesis of polymers and in the study of the structure-activity relationship of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(bromodifluoromethyl)-1H-imidazole involves the reaction of 2-bromo-1H-imidazole with bromodifluoromethane in the presence of a base.", "Starting Materials": [ "2-bromo-1H-imidazole", "bromodifluoromethane", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-bromo-1H-imidazole to a reaction flask", "Add bromodifluoromethane to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to a suitable temperature (e.g. 80-100°C) and stir for a suitable time (e.g. 12-24 hours)", "Cool the reaction mixture and filter the solid product", "Wash the solid product with a suitable solvent (e.g. diethyl ether) and dry under vacuum", "Recrystallize the solid product from a suitable solvent (e.g. ethanol) to obtain pure 2-bromo-1-(bromodifluoromethyl)-1H-imidazole" ] } | |
CAS RN |
2763779-80-0 |
Product Name |
2-bromo-1-(bromodifluoromethyl)-1H-imidazole |
Molecular Formula |
C4H2Br2F2N2 |
Molecular Weight |
275.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
